Cas no 26458-78-6 (4-Cyanoquinuclidine)
4-Cyanoquinuclidine structure
Product Name:4-Cyanoquinuclidine
CAS No:26458-78-6
MF:C8H12N2
MW:136.194281578064
MDL:MFCD00276610
CID:279332
PubChem ID:141292
Update Time:2025-04-19
4-Cyanoquinuclidine Chemical and Physical Properties
Names and Identifiers
-
- Quinuclidine-4-carbonitrile
- 1-Azabicyclo[2.2.2]octane-4-carbonitrile
- 4-CYANOQUINUCLIDINE
- Chinuclidin-4-carbonitril
- 4-Quinuclidinecarbonitrile
- 1-Azabicyclo(2.2.2)octane-4-carbonitrile
- 4-Cyanoquinuclidin
- 4- Cyanoquinuclidine
- CEMKLAOKVLRABO-UHFFFAOYSA-N
- BCP04570
- SBB085944
- FCH917917
- EBD116566
- 2362AB
- 4-Cyano-1-azabicyclo[2.2.2]octane
- ST2407564
- AX8096669
- A818456
- SY078718
- AKOS006230597
- DTXSID70181052
- DS-18461
- AMY37769
- FT-0768361
- CS-0044040
- 26458-78-6
- F10816
- SCHEMBL351511
- 4-Quinuclidinecarbonitrile; 1-Azabicyclo[2.2.2]octane-4-carbonitrile;Quinuclidine-4-carbonitrile
- AB93506
- MFCD00276610
- DB-014472
- 4-Cyanoquinuclidine
-
- MDL： MFCD00276610
- Inchi： 1S/C8H12N2/c9-7-8-1-4-10(5-2-8)6-3-8/h1-6H2
- InChI Key： CEMKLAOKVLRABO-UHFFFAOYSA-N
- SMILES： N12CCC(C#N)(CC1)CC2
Computed Properties
- Exact Mass: 136.10000
- Monoisotopic Mass: 136.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27
- XLogP3: 0.4
Experimental Properties
- Density: 1.09
- Melting Point: 135 ºC
- Boiling Point: 238.7°C at 760 mmHg
- Flash Point: 97 ºC
- Refractive Index: 1.537
- Solubility: Chloroform (Slightly), Ethanol (Slightly), Ethyl Acetate (Slightly)
- PSA: 27.03000
- LogP: 0.93378
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
4-Cyanoquinuclidine Security Information
- Signal Word：Danger
- Hazard Statement： H301+H311+H331
- Warning Statement： P261-P280-P301+P310-P311
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification：
- HazardClass：6.1
- Storage Condition：Sealed in dry,Room Temperature
- PackingGroup：Ⅲ
4-Cyanoquinuclidine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Cyanoquinuclidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KR952-50mg |
4-Cyanoquinuclidine |
26458-78-6 | 97% | 50mg |
85.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KR952-1g |
4-Cyanoquinuclidine |
26458-78-6 | 97% | 1g |
731.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KR952-5g |
4-Cyanoquinuclidine |
26458-78-6 | 97% | 5g |
2711.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KR952-250mg |
4-Cyanoquinuclidine |
26458-78-6 | 97% | 250mg |
341CNY | 2021-05-07 | |
| Fluorochem | 017382-250mg |
4-Cyanoquinuclidine |
26458-78-6 | 99% | 250mg |
￡42.00 | 2022-03-01 | |
| Fluorochem | 017382-1g |
4-Cyanoquinuclidine |
26458-78-6 | 99% | 1g |
￡66.00 | 2022-03-01 | |
| Fluorochem | 017382-5g |
4-Cyanoquinuclidine |
26458-78-6 | 99% | 5g |
￡249.00 | 2022-03-01 | |
| Fluorochem | 017382-10g |
4-Cyanoquinuclidine |
26458-78-6 | 99% | 10g |
￡413.00 | 2022-03-01 | |
| Chemenu | CM251801-25g |
Quinuclidine-4-carbonitrile |
26458-78-6 | 95+% | 25g |
$736 | 2021-08-04 | |
| Alichem | A449037561-5g |
Quinuclidine-4-carbonitrile |
26458-78-6 | 95% | 5g |
$300.00 | 2023-09-02 |
4-Cyanoquinuclidine Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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